S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] (E)-dec-2-enethioate

• IUPAC Name: S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] (E)-dec-2-enethioate
• InChI: InChI=1S/C31H52N7O17P3S/c1-4-5-6-7-8-9-10-11-22(40)59-15-14-33-21(39)12-13-34-29(43)26(42)31(2,3)17-52-58(49,50)55-57(47,48)51-16-20-25(54-56(44,45)46)24(41)30(53-20)38-19-37-23-27(32)35-18-36-28(23)38/h10-11,18-20,24-26,30,41-42H,4-9,12-17H2,1-3H3,(H,33,39)(H,34,43)(H,47,48)(H,49,50)(H2,32,35,36)(H2,44,45,46)/b11-10+/t20-,24-,25-,26?,30-/m1/s1
• InChI Key: MGNBGCRQQFMNBM-VHTAIFHGSA-N
• Canonical SMILES: CCCCCCCC=CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
• Isomeric SMILES: CCCCCCC/C=C/C(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
• Molecular Formula: C31H52N7O17P3S
• Molecular Weight: 919.8 g/mol
• Physical Description: Solid
• CAS RN: 10018-95-8

Description

(2E)-Decenoyl-CoA, also known as (e)-S-2-decenoate or 2-trans-decenoyl-CoA, belongs to the class of organic compounds known as medium-chain 2-enoyl coas. These are organic compounds containing a coenzyme A substructure linked to a medium-chain 2-enoyl chain of 5 to 12 carbon atoms (2E)-Decenoyl-CoA is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa) (2E)-Decenoyl-CoA has been primarily detected in urine. Within the cell, (2E)-decenoyl-CoA is primarily located in the cytoplasm (2E)-Decenoyl-CoA exists in all eukaryotes, ranging from yeast to humans. In humans, (2E)-decenoyl-CoA is involved in the fatty acid metabolism pathway (2E)-Decenoyl-CoA is also involved in several metabolic disorders, some of which include carnitine palmitoyl transferase deficiency (II), the mitochondrial Beta-oxidation OF medium chain saturated fatty acids pathway, trifunctional protein deficiency, and short chain acyl CoA dehydrogenase deficiency (scad deficiency).

Scientific Research Applications

Probing Adenylyl Cyclases

This compound was used in synthesizing a stable analog of ATP substituted with a fluorescent methylanthranoyl (MANT) residue. This is significant for studying the binding site and function of adenylyl cyclases (ACs), as demonstrated in research with Bacillus anthracis edema factor (EF) AC exotoxin (Emmrich et al., 2010).

Cross-Coupling Reactions for Antiviral and Cytostatic Activity

Cross-coupling reactions involving this compound and various organometallic reagents have been explored. The resulting products were tested for antiviral and cytostatic activity, indicating potential applications in these areas (Česnek et al., 2000).

Impact on Enzyme Inhibition

The compound has been involved in the study of enzyme inhibition, specifically in the context of S-adenosylmethionine decarboxylase from Escherichia coli. This research provides insight into the molecular interactions and requirements for effective enzyme inhibition (Weitkamp et al., 1991).

Synthesis of Antiviral Agents

Research has also involved the synthesis of derivatives from this compound with potent activity against human cytomegalovirus, contributing to the development of new antiviral agents (Kim et al., 1990).

Citations

A Multiphasic Phylogenetic and Genomic Characterization of the Fungal Endophyte Stemphylium Strain PNW2016-02 and a Semi-Automated Bioinformatic Approach …

N Tobey - 2021 - search.proquest.com

As part of development of a human pathogen suppressing in plantae model system within Spinacia oleracea, a known pathogen transmitting produce plants, the secretome of the …

Number of citations: 2 search.proquest.com